N-[benzamido(cyclohex-3-en-1-yl)methyl]benzamide

• IUPAC Name: N-[benzamido(cyclohex-3-en-1-yl)methyl]benzamide
• InChI: InChI=1S/C21H22N2O2/c24-20(17-12-6-2-7-13-17)22-19(16-10-4-1-5-11-16)23-21(25)18-14-8-3-9-15-18/h1-4,6-9,12-16,19H,5,10-11H2,(H,22,24)(H,23,25)
• InChI Key: ACMXELTVYCQLPL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(NC(=O)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol

Description

N-[benzamido(cyclohex-3-en-1-yl)methyl]benzamide is a chemical compound with unique properties and applications. It is used in various fields, including chemistry, biology, medicine, and industry. The compound’s structure and reactivity make it a valuable subject of study for researchers.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[benzamido(cyclohex-3-en-1-yl)methyl]benzamide involves specific reaction conditions and reagents. The preparation methods typically include the formation of inclusion complexes with cyclodextrins. Cyclodextrins are valuable compounds that can be applied in different industrial fields such as food or pharmaceuticals . The inclusion complexes formation with cyclodextrins involves the determination of the inclusion formation constant and the most used methods to prepare host inclusion in the non-polar cavity of cyclodextrins .

Industrial Production Methods: Industrial production methods for this compound are not explicitly detailed in the available literature. the use of cyclodextrins in the preparation process suggests that large-scale production may involve similar techniques to those used in the laboratory, with adjustments for scalability and efficiency.

Chemical Reactions Analysis

Types of Reactions: N-[benzamido(cyclohex-3-en-1-yl)methyl]benzamide undergoes various types of chemical reactions, including combination, decomposition, single-replacement, double-replacement, and combustion

Common Reagents and Conditions: The common reagents and conditions used in the reactions of this compound include oxidizing agents, reducing agents, and catalysts. The specific conditions depend on the desired reaction and the products being targeted.

Major Products Formed: The major products formed from the reactions of this compound vary based on the type of reaction and the reagents used. For example, combination reactions may produce new compounds with different properties, while decomposition reactions may yield simpler substances.

Scientific Research Applications

N-[benzamido(cyclohex-3-en-1-yl)methyl]benzamide has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, the compound is valuable for understanding biological processes and interactions. In medicine, this compound is explored for its potential therapeutic applications, including drug delivery and targeted therapy . The compound’s unique properties make it a versatile tool in various research fields.

Mechanism of Action

The mechanism of action of N-[benzamido(cyclohex-3-en-1-yl)methyl]benzamide involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through binding to these targets, leading to changes in cellular processes and functions. The exact molecular targets and pathways involved depend on the specific application and the biological context.